Cas no 20973-05-1 (3-propyl-2,3-dihydro-4H-1,3-benzoxazin-4-one)

• Product name: 3-propyl-2,3-dihydro-4H-1,3-benzoxazin-4-one
• CAS No: 20973-05-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1401673
• PubChem ID: 30408

3-propyl-2,3-dihydro-4H-1,3-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-propyl-2,3-dihydro-4H-1,3-benzoxazin-4-one
• 3-propyl-2H-1,3-benzoxazin-4-one
• BRN 1570601
• DTXSID70175158
• 2,3-Dihydro-3-propyl-4H-1,3-benzoxazin-4-one
• 4H-1,3-BENZOXAZIN-4-ONE, 2,3-DIHYDRO-3-PROPYL-
• 20973-05-1

• Inchi： InChI=1S/C11H13NO2/c1-2-7-12-8-14-10-6-4-3-5-9(10)11(12)13/h3-6H,2,7-8H2,1H3
• InChI Key： NULIEPRMFAOWHI-UHFFFAOYSA-N
• SMILES： CCCN1COC2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54